Cas no 58086-67-2 (2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade))

• Product Name: 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade)
• CAS No: 58086-67-2
• MF: C₁₃H₁₄FNO₃S
• MW: 283.31856584549
• MDL: MFCD00011983
• CID: 89973
• PubChem ID: 87570005
• Update Time: 2025-06-07

2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-methylpyridin-1-ium 4-methylbenzenesulfonate
• 2-Fluoro-1-methylpyridinium p-toluenesulphonate
• 2-Fluoro-1-methylpyridinium p-Toluenesulfonate [Fluorinating Reagent]
• 2-Fluoro-1-methylpyridinium p-toluenesulfonate
• 2-Fluoro-1-methylpyridinium p-toluenesulphonate[Mukaiyamas fluorinating agent]
• 2-Fluoro-1-methylpyridinium toluene-p-sulphonate
• 2-Fluoro-1-methylpyridinium
• Mukaiyama's reagent
• 2-Fluoro-1-methylpyridinium 4-toluenesulfonate
• 2-Fluoro-N-methylpyridinium toluene-4-sulfonate
• 2-fluoro-n-methylpyridiniumtoluene-4-sulphonate
• 2-Fluoro-1-methyl-pyridin-1-ium; 4-methylbenzenesulfonate
• 2-FLUORO-1-METHYLPYRIDINIUM 4-METHYLBENZENESULFONATE
• 2-Fluo
• SCHEMBL103421
• DTXSID00206808
• 2-Fluoro-1-methylpyridin-1-ium4-methylbenzenesulfonate
• NS00086442
• 2-fluoro-1-methylpyridin-1-ium 4-methylbenzene-1-sulfonate
• 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade)
• A831729
• 2-Fluoro-1-methylpyridinium p-toluenesulfonate, technical grade, >=90%
• EINECS 261-108-3
• FT-0612303
• 2-Fluoro-1-methylpyridinium tosylate
• 2-fluoro-1-methylpyridin-1-ium;4-methylbenzenesulfonate
• F0225
• MFCD00011983
• J-509354
• AS-11371
• 2-fluoro-1-methylpyridinium toluene-4-sulfonate
• 58086-67-2
• AKOS015917523
• 2-Fluoro-1-methylpyridinium p-toluenesulfonate, technical, >=90% (F)
• 2-Fluoro-1-methylpyridinium 4-methylbenzenesulphonate
• 2-Fluoro-1-methylpyridinium p-toluenesulfonate, <5% 2-hydroxy-1-methylpyridinium p-toluenesulfonate, technical grade, >=90%
• HQWDKLAIDBOLFE-UHFFFAOYSA-M
• 2-fluoro-1-methylpyridin-1-ium tosylate
• 2-Fluoro-1-methylpyridinium Tosylate; 2-Fluoro-N-methylpyridinium Tosylate
• 2-Fluoro-N-methylpyridinium toluene-4-sulphonate
• DB-021059

• MDL： MFCD00011983
• Inchi： 1S/C7H8O3S.C6H7FN/c1-6-2-4-7(5-3-6)11(8,9)10;1-8-5-3-2-4-6(8)7/h2-5H,1H3,(H,8,9,10);2-5H,1H3/q;+1/p-1
• InChI Key： HQWDKLAIDBOLFE-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].FC1C=CC=C[N+]=1C
• BRN： 4345357

Computed Properties

• Exact Mass: 283.06800
• Monoisotopic Mass: 283.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.5

Experimental Properties

• Color/Form: White or cream crystalline powder
• Melting Point: 130-134 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water (hydrolyzes), DMSO, dichloromethane, and acetonitrile.
• PSA: 69.46000
• LogP: 2.63010
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25-S26
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines N-methylpyridinium compounds
• Other Chemical additives Process Aids

Additional information on 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade)

2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade)

The compound with CAS No. 58086-67-2, known as 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade), is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyridinium ring with a fluoro substituent and a methyl group, further functionalized with a p-toluenesulphonate group. The pyridinium core imparts aromatic stability and electronic properties, while the fluoro and methyl substituents introduce specific reactivity and solubility characteristics. The p-toluenesulphonate group serves as a robust leaving group, making this compound highly versatile in various synthetic applications.

Recent studies have highlighted the potential of 2-Fluoro-1-methylpyridinium p-Toluenesulphonate in the synthesis of advanced materials, particularly in the development of novel π-conjugated systems. Researchers have demonstrated that this compound can act as a precursor for the formation of fluorescent materials, which exhibit enhanced emission properties under UV light. These findings underscore its importance in the field of optoelectronics, where such materials are sought after for applications in displays and sensors.

In terms of synthesis, 2-Fluoro-1-methylpyridinium p-Toluenesulphonate is typically prepared through a multi-step process involving nucleophilic substitution and aromatic substitution reactions. The use of palladium catalysts has been shown to significantly improve the yield and purity of the compound, making it more accessible for industrial applications. Furthermore, advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing the environmental impact associated with its production.

The structural features of this compound make it an ideal candidate for exploring new reaction mechanisms. For instance, the fluoro substituent can participate in various electrophilic aromatic substitution reactions, while the methyl group provides steric hindrance that can be exploited to control reaction pathways. These properties have been leveraged in recent studies to develop novel drug delivery systems, where precise control over reaction kinetics is crucial.

From an application standpoint, 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) has found utility in pharmaceutical research, agrochemicals, and specialty chemicals. Its ability to act as both an electrophile and a nucleophile makes it a valuable building block in organic synthesis. Moreover, its compatibility with various solvents and reaction conditions ensures its versatility across different synthetic protocols.

Recent breakthroughs in computational chemistry have enabled researchers to predict the reactivity and stability of 2-Fluoro-1-methylpyridinium p-Toluenesulphonate with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into its electronic structure and bonding behavior, which has facilitated the design of more efficient synthetic routes.

In conclusion, 2-Fluoro-1-methylpyridinium p-Toluenesulphonate (Technical Grade) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an essential tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in advancing modern chemistry is expected to grow significantly.